Cas no 1020453-72-8 (2-chloro-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide)

• Product Name: 2-chloro-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide
• CAS No: 1020453-72-8
• MF: C₁₈H₁₂Cl₂FN₃O₂S
• MW: 424.276184082031
• CID: 5865370
• PubChem ID: 2160411
• Update Time: 2025-05-22

2-chloro-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-(3-chlorophenyl)-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-6-fluorobenzamide
• Benzamide, 2-chloro-N-[2-(3-chlorophenyl)-2,6-dihydro-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-6-fluoro-
• 2-chloro-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide
• F0561-0571
• 2-chloro-N-[2-(3-chlorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide
• SR-01000547171-1
• 1020453-72-8
• AKOS024584106
• Oprea1_499031
• SR-01000547171
• 2-chloro-N-(2-(3-chlorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-6-fluorobenzamide
• AB00157685-02

• Inchi： 1S/C18H12Cl2FN3O2S/c19-10-3-1-4-11(7-10)24-17(12-8-27(26)9-15(12)23-24)22-18(25)16-13(20)5-2-6-14(16)21/h1-7H,8-9H2,(H,22,25)
• InChI Key： JDFNMPBUUNMUNR-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC(Cl)=C2)N=C2CS(=O)CC2=1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 423.0011314g/mol
• Monoisotopic Mass: 423.0011314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 590.2±50.0 °C(Predicted)
• pka: 10.44±0.20(Predicted)

Additional information on 2-chloro-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide

Comprehensive Analysis of 2-chloro-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide (CAS No. 1020453-72-8)

2-chloro-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide (CAS No. 1020453-72-8) is a specialized heterocyclic compound with a unique molecular structure that combines thieno[3,4-c]pyrazole and benzamide moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Researchers are particularly interested in its role in drug discovery and crop protection, making it a subject of ongoing studies in medicinal chemistry.

The molecular formula of this compound reflects its complex architecture, featuring chloro and fluoro substituents that enhance its reactivity and binding affinity. These functional groups are crucial for its potential applications in small-molecule therapeutics and enzyme inhibition. The presence of the thienopyrazole core is particularly noteworthy, as this scaffold is known for its versatility in designing kinase inhibitors and anti-inflammatory agents.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 2-chloro-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide. Computational models predict its potential interactions with biological targets, making it a candidate for further in vitro and in vivo testing. This aligns with the growing demand for high-throughput screening tools in the pharmaceutical industry.

In agrochemical applications, the compound's structural features suggest possible utility in pest control formulations. Its chlorinated aromatic components may contribute to its efficacy against resistant insect populations, a pressing concern in modern agriculture. Researchers are exploring its derivatives for sustainable crop protection solutions, addressing global food security challenges.

The synthesis of CAS No. 1020453-72-8 typically involves multi-step organic reactions, including cyclization and amide coupling processes. Optimization of these synthetic routes is an active area of research, with focus on improving yield and purity while minimizing environmental impact. Green chemistry principles are increasingly applied to its production, reflecting industry-wide shifts toward eco-friendly synthesis.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, which are critical for research applications. The compound's physicochemical properties, including solubility and stability, are carefully documented to guide formulation development.

Market demand for specialty chemicals like 2-chloro-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide continues to grow, driven by pharmaceutical R&D investments. Suppliers emphasize custom synthesis services and scale-up capabilities to meet researcher needs. The compound's commercial availability supports its widespread investigation across multiple disciplines.

Safety considerations for handling CAS No. 1020453-72-8 follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation are recommended during experimental work. Material safety data sheets provide detailed guidance on storage and disposal procedures.

Future research directions may explore the compound's potential in combination therapies or as a molecular probe for biological studies. Its structural modularity allows for diverse structure-activity relationship investigations, which could lead to novel applications in human health and agriculture. The scientific community continues to monitor developments involving this versatile chemical entity.

For researchers seeking high-purity 2-chloro-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide, several specialty chemical suppliers offer the compound with comprehensive analytical certificates. Batch-to-batch consistency and reliable supply chain management ensure uninterrupted access for ongoing studies. Custom modifications to the core structure are also available through contract research organizations.